
Trimethyl Isocyanurate: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethyl isocyanurate

Cat. No.: B1199703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethyl isocyanurate, with the CAS number 827-16-7, is a heterocyclic organic compound.

[1][2] It is the cyclic trimer of methyl isocyanate.[2][3] The structure of trimethyl isocyanurate
consists of a six-membered ring of alternating nitrogen and carbonyl groups, with methyl

groups attached to the nitrogen atoms.[2] This structure gives the molecule significant thermal

stability. Trimethyl isocyanurate is primarily used in the production of polyisocyanurate (PIR)

foams, which are valued for their thermal insulation properties.[2] It also serves as an

intermediate in various organic syntheses.

Physicochemical Properties of Trimethyl
Isocyanurate
The following table summarizes the key physicochemical properties of trimethyl isocyanurate.
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Property Value Reference

CAS Number 827-16-7 [1][2]

Molecular Formula C₆H₉N₃O₃ [4][5]

Molecular Weight 171.15 g/mol [2][4]

Appearance
Monoclinic prisms (from water

or alcohol)
[4]

Melting Point 176.5 °C (349.7 °F) [1]

Boiling Point
274 °C (525.2 °F) at 760

mmHg
[1][4]

Density 1.325 g/cm³ [1]

Vapor Pressure 0.00555 mmHg at 25 °C [1]

IUPAC Name
1,3,5-trimethyl-1,3,5-

triazinane-2,4,6-trione
[4][5]

Synonyms

Methyl isocyanate trimer,

Isocyanuric acid, trimethyl

ester

[3][5]

Synthesis of Trimethyl Isocyanurate
The primary method for synthesizing trimethyl isocyanurate is the catalytic cyclotrimerization

of methyl isocyanate.[2] This reaction is highly exothermic, and various catalysts can be

employed to control the reaction rate and improve the yield and purity of the product.[2]

Catalytic Trimerization of Methyl Isocyanate
A variety of catalysts can be used for the trimerization of methyl isocyanate, including:

Organometallic compounds: such as bis(tributyltin) oxide.[2]

Alkali metal salts: like sodium methoxide and potassium acetate.[2]

Phosphine derivatives: for instance, triethyl phosphine.[2]
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Other metal compounds: including ferric chloride.[2]

The selection of the catalyst is crucial to direct the reaction towards the formation of the stable

six-membered isocyanurate ring and to prevent the formation of undesirable linear polymers.[2]

Experimental Protocol: Catalytic Trimerization of Methyl
Isocyanate
The following is a representative experimental protocol based on general descriptions of the

synthesis. Researchers should consult specific literature for detailed procedures and safety

precautions.

Materials:

Methyl isocyanate

Catalyst (e.g., a catalytic amount of sodium methoxide or triethyl phosphine)

Anhydrous, inert solvent (e.g., diethyl ether or toluene)

Quenching agent (e.g., a dilute acid solution)

Recrystallization solvent (e.g., ethanol or water)

Procedure:

A reaction flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser

is charged with a solution of the catalyst in an anhydrous, inert solvent under an inert

atmosphere (e.g., nitrogen or argon).

The reaction mixture is cooled in an ice bath.

Methyl isocyanate is added dropwise to the cooled catalyst solution. The exothermic nature

of the reaction requires careful control of the addition rate to maintain a low temperature.[2]

After the addition is complete, the reaction mixture is allowed to slowly warm to room

temperature and stirred until the reaction is complete, which can be monitored by techniques
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such as infrared spectroscopy (disappearance of the isocyanate peak around 2270 cm⁻¹).

The product may precipitate out of the solution.

The reaction is quenched by the addition of a suitable quenching agent.

The crude product is isolated by filtration.

The isolated solid is purified by recrystallization from a suitable solvent, such as ethanol or

water, to yield pure trimethyl isocyanurate as crystalline prisms.[4]

Analytical Characterization
The structure and purity of the synthesized trimethyl isocyanurate can be confirmed using

various analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Due to the molecule's symmetry, the ¹H

NMR spectrum of trimethyl isocyanurate is expected to show a single sharp signal for the

nine equivalent protons of the three methyl groups.[2]

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for

the carbonyl groups (C=O) of the isocyanurate ring.

Mass Spectrometry (MS): This technique can be used to determine the molecular weight of

the compound.

Melting Point Analysis: A sharp melting point close to the literature value indicates high purity.

Safety and Handling
Trimethyl isocyanurate and its precursor, methyl isocyanate, require careful handling due to

their hazardous nature.

Incompatibilities: Trimethyl isocyanurate is incompatible with many classes of compounds,

including amines, aldehydes, alcohols, alkali metals, ketones, mercaptans, strong oxidizers,

hydrides, phenols, and peroxides.[3][4] Reactions with these substances can be exothermic

and may release toxic gases.[3][4] Acids and bases can initiate polymerization reactions.[4]
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Personal Protective Equipment (PPE): Appropriate PPE, including gloves, safety glasses,

and a lab coat, should be worn when handling this compound. All work should be conducted

in a well-ventilated fume hood.

Storage: Trimethyl isocyanurate should be stored in a cool, dry place, away from

incompatible materials.

Spill Response: In case of a spill, the area should be evacuated. The spilled solid should be

dampened with 60-70% ethanol and transferred to a suitable container for disposal.[3][4] The

area should then be washed with a soap and water solution.[4]
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Caption: Catalytic synthesis of trimethyl isocyanurate.

Chemical Incompatibility Diagram
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Caption: Incompatibilities of trimethyl isocyanurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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